Cas no 512847-49-3 ((1R)-1-cyclopropylpropan-1-amine)

• Product Name: (1R)-1-cyclopropylpropan-1-amine
• CAS No: 512847-49-3
• MF: C₆H₁₃N
• MW: 99.1741216182709
• MDL: MFCD18690086
• CID: 4714863
• PubChem ID: 55293659
• Update Time: 2025-07-25

(1R)-1-cyclopropylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-cyclopropyl-propylamine
• (1R)-1-cyclopropylpropan-1-amine
• (R)-1-Cyclopropylpropan-1-amine

• MDL： MFCD18690086
• Inchi： 1S/C6H13N/c1-2-6(7)5-3-4-5/h5-6H,2-4,7H2,1H3/t6-/m1/s1
• InChI Key： OXXSMQHKMPTBAR-ZCFIWIBFSA-N
• SMILES： N[C@H](CC)C1CC1

Computed Properties

• Exact Mass: 99.104799419 g/mol
• Monoisotopic Mass: 99.104799419 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 57.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26
• Molecular Weight: 99.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (1R)-1-cyclopropylpropan-1-amine

Professional Introduction to (1R)-1-cyclopropylpropan-1-amine (CAS No. 512847-49-3)

(1R)-1-cyclopropylpropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 512847-49-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The cyclopropyl group and the chiral center at the amine position contribute to its distinct chemical behavior, making it a valuable candidate for further research and innovation.

The structural motif of (1R)-1-cyclopropylpropan-1-amine consists of a cyclopropyl ring attached to a propanamine backbone. The presence of a stereocenter at the amine position (indicated by the (1R) configuration) adds complexity to its interactions with biological targets. This stereochemical feature is crucial in pharmaceutical design, as it can significantly influence the compound's efficacy, selectivity, and pharmacokinetic properties.

In recent years, there has been growing interest in the development of chiral drugs due to their improved therapeutic profiles compared to their racemic counterparts. The enantiomerically pure form of (1R)-1-cyclopropylpropan-1-amine represents a promising lead compound for such applications. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules, particularly those targeting neurological and inflammatory disorders.

One of the most compelling aspects of (1R)-1-cyclopropylpropan-1-amine is its role in the development of novel therapeutic agents. Studies have demonstrated that compounds with similar structural features can exhibit potent activity against various biological pathways. For instance, derivatives of this molecule have shown promise in inhibiting enzymes involved in pain signaling and inflammation. These findings have prompted further investigation into its mechanism of action and potential clinical applications.

The synthesis of (1R)-1-cyclopropylpropan-1-amine presents unique challenges due to its stereocenter and cyclopropyl ring. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These approaches not only enhance the quality of the final product but also contribute to the broader field of synthetic chemistry by developing new methodologies for constructing complex chiral molecules.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of (1R)-1-cyclopropylpropan-1-amine. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational tools are essential for predicting drug-like properties, such as solubility, permeability, and metabolic stability, which are critical factors in drug development.

The pharmacological profile of (1R)-1-cyclopropylpropan-1-amine is another area of active research. Preclinical studies have revealed that this compound exhibits moderate affinity for certain receptors and enzymes, suggesting potential therapeutic benefits. However, further investigation is needed to fully elucidate its pharmacodynamics and pharmacokinetics. This includes studying its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its potential for drug-drug interactions.

The future prospects for (1R)-1-cyclopropylpropan-1-amine are promising, with ongoing research aimed at expanding its applications in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of novel therapeutics based on this compound. Additionally, advancements in biocatalysis and green chemistry may offer sustainable routes for large-scale production, making it more accessible for industrial applications.

In conclusion, (1R)-1-cyclopropylpropan-1-amine (CAS No. 512847-49-3) represents a significant compound with potential applications in pharmaceutical chemistry and biochemistry. Its unique structural features and stereochemical properties make it a valuable candidate for further research and development. As our understanding of its chemical behavior and biological interactions continues to grow, so too will its role in advancing therapeutic innovation.